Cas no 33576-71-5 (1,4-Pentadiyn-3-one)
1,4-Pentadiyn-3-one structure
Product Name:1,4-Pentadiyn-3-one
CAS No:33576-71-5
MF:C5H2O
MW:78.068781375885
CID:1459087
PubChem ID:12596780
Update Time:2025-04-20
1,4-Pentadiyn-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentadiyn-3-one
- penta-1,4-diyn-3-one
- CHEBI:189222
- DTXSID20503861
- 33576-71-5
- ethynyl ketone
-
- Inchi: 1S/C5H2O/c1-3-5(6)4-2/h1-2H
- InChI Key: HQQULPUXSRHOGE-UHFFFAOYSA-N
- SMILES: O=C(C#C)C#C
Computed Properties
- Exact Mass: 78.01056
- Monoisotopic Mass: 78.010564683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,4-Pentadiyn-3-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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